Cas no 139481-41-7 (Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate)

• Product Name: Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
• CAS No: 139481-41-7
• MF: C₂₆H₂₃N₃O₃
• MW: 425.479126214981
• MDL: MFCD09030636
• CID: 91798
• PubChem ID: 15434963
• Update Time: 2025-05-20

Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
• 1H-benzimidazole-7-carboxylicacid,1-[(2'-cyano[1,1'-biphenyl]-4-yl)methyl]-2-ethoxy-,ethyl este
• 1H-Benzimidazole-7-carboxylic acid, 1-[(2'-cyano[1,1'-biphenyl]-4-yl)methyl]-2-ethoxy-, ethyl ester
• Ethyl 2-ethoxy-1-[[(2'-cyanobiphenyl-4-yl)methyl]benzimidazole]-7-carboxylate
• Ethyl-2-Ethoxy-1-[[(2'-Cyanobiphenyl-4-yl) Methyl] Benzimidazole]-7-Carboxylate
• ethyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-ethoxybenzimidazole-4-carboxylate
• Ethyl 2-ethoxy-1-[(2'-cyanobiphenyl-4-yl)methyl]-1H-benzimidazole-7-carboxylate
• Ethyl -2-ethoxy-1-[[(2 inverted exclamation marka-cyanobiphenyl-4-yl) methyl] benzimidazole] -7-carboxylate
• C26H23N3O3
• ethyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-ethoxy-benzimidazole-4-carboxylate
• Ethyl 2-ethoxy-1-[[(2'-cyanob
• Ethyl 1-[(2'-Cyanobiphenyl-4-yl)methyl]-2-ethoxy-1H-benzimidazole-7-carboxylate
• 1H-Benzimidazole-7-carboxylic acid,1-((2'-cyano(1,1'-biphenyl)-4-yl)methyl)-2-ethoxy-ethylester
• Ethyl 1-[(2'-cyano-4-biphenylyl)methyl]-2-ethoxy-1H-benzimidazole-7-carboxylate
• 139481-41-7
• DTXSID80572750
• MFCD09030636
• AC-26326
• A807543
• Ethyl1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
• Ethyl 1-((2'-cyano-[1 pound not1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
• DS-0460
• BCP07077
• Candesartan Intermediates
• AKOS015896141
• Ethyl 1-[(2'-cyano[1,1'-biphenyl]-4-yl)methyl]-2-ethoxy-1H-benzimidazole-7-carboxylate
• ethyl 1-({2'-cyano-[1,1'-biphenyl]-4-yl}methyl)-2-ethoxy-1H-1,3-benzodiazole-7-carboxylate
• 1H-Benzimidazole-7-carboxylicacid,1-[(2 inverted exclamation mark -cyano[1,1 inverted exclamation mark -biphenyl]-4-yl)methyl]-2-ethoxy-,ethyl este
• Ethyl-2-ethoxy-1-[[(2'-cyanobiphenyl-4-yl)methyl]benzimidazole]-7-carboxylate
• FT-0648291
• ethyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-ethoxy-benzimidazole-4-carboxylate;Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
• ethyl 1-[(2'-cyanobiphenyl-4-yl)methyl]-2ethoxybenzimidazole-7-carboxylate
• Ethyl 1-[(2'-cyanobiphenyl-4-yl)methyl]-2-ethoxybenzimidazole-7-carboxylate
• Ethyl 1-[(2'-cyanobiphenyl-4-yl)methyl]-2-ethoxybenzimidazole7-carboxylate
• AM84368
• 4-CHLOROPHENYLPHENYLPHOSPHORAMIDOCHLORIDATE
• GYTTUVXCCHRIBA-UHFFFAOYSA-N
• ethyl 1-((2'-cyanobiphenyl-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
• SCHEMBL848507
• Ethyl 2-ethoxy-1-[[(2`-cyanobiphenyl-4-yl)methyl]benzimidazole]-7-carboxylate
• CS-0151805
• ETHYL 3-({2'-CYANO-[1,1'-BIPHENYL]-4-YL}METHYL)-2-ETHOXY-1,3-BENZODIAZOLE-4-CARBOXYLATE
• Ethyl 1-((2\\'-cyano-[1,1\\'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
• 3-(2'-Cyano-biphenyl-4-ylmethyl)-2-ethoxy-3H-benzoimidazole-4-carboxylic acid ethyl ester
• Ethyl-2-ethoxy-1-[[(2'-cyanobiphenyl-4-yl) methyl] benzimidazole-7-carboxylate
• FE31863

• MDL： MFCD09030636
• Inchi： 1S/C26H23N3O3/c1-3-31-25(30)22-10-7-11-23-24(22)29(26(28-23)32-4-2)17-18-12-14-19(15-13-18)21-9-6-5-8-20(21)16-27/h5-15H,3-4,17H2,1-2H3
• InChI Key： GYTTUVXCCHRIBA-UHFFFAOYSA-N
• SMILES： O(CC)C1=NC2C=CC=C(C(=O)OCC)C=2N1CC1C=CC(C2C=CC=CC=2C#N)=CC=1

Computed Properties

• Exact Mass: 425.17400
• Monoisotopic Mass: 425.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1
• XLogP3: 5.3

Experimental Properties

• Color/Form: Powder
• Density: 1.19
• Melting Point: 130-132°C
• Boiling Point: 637.5°C at 760 mmHg
• Flash Point: 339.4±34.3 °C
• Refractive Index: 1.612
• PSA: 77.14000
• LogP: 5.19868

Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate

Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate: A Comprehensive Overview

Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate, with CAS No. 139481-41-7, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzo[d]imidazole core, a cyano-substituted biphenyl group, and an ethoxy carboxylate moiety. Its intricate architecture makes it a promising candidate for various applications, particularly in drug discovery and advanced materials development.

The synthesis of this compound involves a series of carefully designed multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in transition metal catalysis have significantly improved the efficiency and yield of these reactions. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the precise incorporation of the cyano-substituted biphenyl group into the molecule. This has not only enhanced the compound's stability but also expanded its potential for use in bioactive molecules and nanomaterials.

One of the most remarkable properties of Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate is its ability to exhibit fluorescence under specific conditions. This characteristic has been leveraged in recent studies to develop novel sensors for detecting environmental pollutants and biological molecules. For example, researchers have demonstrated that this compound can serve as a highly sensitive probe for detecting heavy metal ions such as mercury and lead in aqueous solutions. The fluorescence-based sensing mechanism relies on the compound's ability to undergo a conformational change upon binding to these ions, leading to a significant shift in its emission spectrum.

In addition to its sensing applications, this compound has shown potential in the field of photovoltaics. Its electronic properties, particularly its ability to absorb light across a broad range of wavelengths, make it a suitable candidate for use in organic solar cells. Recent studies have explored the integration of this compound into bulk heterojunction solar cells, where it functions as an electron donor material. The results have been promising, with notable improvements in power conversion efficiency observed compared to traditional donor materials.

The versatility of Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate extends to its use in biomedical applications. Its unique structure allows for selective binding to certain proteins and enzymes, making it a valuable tool in drug delivery systems. For instance, researchers have investigated its potential as a carrier for anticancer drugs, where it can encapsulate therapeutic agents and deliver them directly to target cells. The compound's biocompatibility and controlled release properties have been extensively studied, with encouraging results reported in preclinical trials.

Furthermore, the compound's role in advancing our understanding of supramolecular chemistry cannot be overstated. Its ability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π–π stacking has opened new avenues for the design of functional materials. Recent research has focused on using this compound as a building block for constructing supramolecular polymers and gels with tunable mechanical properties. These materials hold great promise for applications in tissue engineering and soft robotics.

In conclusion, Ethyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate (CAS No. 139481